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Compound of Interest

Compound Name: 4-Aminobenzohydrazide

Cat. No.: B1664622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of 4-
Aminobenzohydrazide stock solutions, a critical step for ensuring reproducibility and accuracy

in research and drug development applications. 4-Aminobenzohydrazide is noted as an

irreversible inhibitor of the myeloperoxidase (MPO) enzyme, making it a valuable compound in

studies related to inflammation and oxidative stress[1][2][3].

Data Presentation: Solubility and Storage
Proper solvent selection and storage are paramount for maintaining the stability and efficacy of

4-Aminobenzohydrazide solutions. The following tables summarize key quantitative data for

solubility and recommended storage conditions.

Table 1: Solubility of 4-Aminobenzohydrazide
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Solvent Solubility Temperature (°C) Notes

Dimethyl Sulfoxide

(DMSO)

≥ 25 mg/mL (165.38

mM)[1], 30 mg/mL

(198.45 mM)[2][3][4]

25[4]

Hygroscopic DMSO

can negatively impact

solubility; use freshly

opened solvent.[1]

N,N-

Dimethylformamide

(DMF)

~10 mg/mL[4], 10

mg/mL[5]
Not Specified

Water
Partly miscible /

Insoluble[4][5][6][7]
25[4]

Limited solubility due

to its hydrophobic

aromatic structure.[8]

Ethanol Insoluble[2][4] 25[4]

Dilute Acidic Solutions
Enhanced solubility[4]

[5][6][7]
Not Specified

Protonation of the

amino group likely

facilitates dissolution.

[4]

Table 2: Recommended Storage Conditions for 4-Aminobenzohydrazide

Form
Storage
Temperature

Duration Conditions

Solid Powder
Room Temperature[5]

[6][9] or 4°C[1]
Not specified

Keep in a dark, dry

place under an inert

atmosphere.[5][6][9]

Stock Solution in

Solvent
-20°C 1 month[1]

Protect from light.[1]

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-80°C 6 months[1]

Protect from light.[1]

Aliquot to avoid

repeated freeze-thaw

cycles.[1]
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Experimental Protocols
Protocol 1: Preparation of a 100 mM 4-
Aminobenzohydrazide Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution for in vitro use.

Materials:

4-Aminobenzohydrazide (MW: 151.17 g/mol )[4]

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes

Procedure:

Preparation: Work in a clean, designated area. Ensure all equipment is clean and dry.

Weighing: Accurately weigh 15.12 mg of 4-Aminobenzohydrazide powder.

Dissolution: Add the weighed powder to a sterile vial. Using a calibrated pipette, add 1 mL of

fresh, anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming or sonication can be applied if dissolution is slow, but avoid excessive heat.

[1]

Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock

solution through a 0.22 µm syringe filter compatible with DMSO.
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Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This is critical to prevent degradation from repeated freeze-thaw

cycles.[1]

Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

date of preparation. Store immediately at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 6 months), ensuring they are protected from light.[1]

Visualizations
The following diagrams illustrate the key workflows and decision-making processes involved in

the preparation and storage of 4-Aminobenzohydrazide stock solutions.
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Preparation Workflow

Storage

Start: Obtain 4-Aminobenzohydrazide Powder

Weigh 15.12 mg of Powder

Add 1 mL of Anhydrous DMSO

Vortex to Dissolve

Optional: Sterile Filter (0.22 µm)

Aliquot into Single-Use Tubes

Store at -20°C (≤ 1 month)

Short-term

Store at -80°C (≤ 6 months)

Long-term

Click to download full resolution via product page

Caption: Workflow for preparing a 4-Aminobenzohydrazide stock solution.
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Solvent Choice

Recommended Solvent System

node_rect Select Solvent for Experiment

In Vitro Assay?

In Vivo Study?

No

Use DMSO

Yes

Start with DMSO Stock,
then add co-solvents

(e.g., PEG300, Tween-80)

Yes

Use Dilute Acidic Solution

Consider
(if applicable)

Click to download full resolution via product page

Caption: Decision tree for solvent selection for 4-Aminobenzohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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